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Compound of Interest

2-Benzyl-1,3-dioxoisoindoline-5-
Compound Name: S
carboxylic acid

Cat. No.: B390373

An In-depth Technical Guide to 2-Benzyl-1,3-
dioxoisoindoline-5-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of 2-Benzyl-1,3-dioxoisoindoline-5-
carboxylic acid, a molecule of interest in medicinal chemistry. The document details its

chemical properties, plausible synthetic routes, and potential biological activities, drawing
insights from the broader class of isoindoline-1,3-dione derivatives.

Core Compound Identification

Property Value

Chemical Name 2-Benzyl-1,3-dioxoisoindoline-5-carboxylic acid
CAS Number 67822-75-7[1][2][3][4]

Molecular Formula C16H11NO4[1][2][3]

Molecular Weight 281.26 g/mol [1][2][3]

0=C(C1=CC2=C(C(N(CC3=CC=CC=C3)C2=0)
=0)C=C1)0[1][2]

Canonical SMILES

InChlKey KGHOAEZOEVGKMU-UHFFFAOYSA-N[5]
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Physicochemical Properties

Property Value
MDL Number MFCD00411831[1][2]
Purity Typically 295% (as supplied by vendors)[3]
Sealed in a dry environment at room
Storage
temperature[1]
Physical Appearance Solid (predicted)

Synthesis and Experimental Protocols

The synthesis of N-substituted phthalimides, such as 2-Benzyl-1,3-dioxoisoindoline-5-
carboxylic acid, is generally achieved through the condensation of a phthalic anhydride
derivative with a primary amine. While a specific detailed protocol for this exact molecule is not
readily available in the reviewed literature, a general and plausible synthetic methodology can
be outlined based on established chemical principles for related compounds.

General Synthesis of N-Substituted Phthalimides

A common method involves the reaction of phthalic anhydride or its derivatives with a primary
amine in a suitable solvent, such as glacial acetic acid, followed by cyclization. For the
synthesis of 2-Benzyl-1,3-dioxoisoindoline-5-carboxylic acid, the starting materials would
be trimellitic anhydride and benzylamine.

o Reaction Setup: To a round-bottom flask, add trimellitic anhydride (1 equivalent) and glacial
acetic acid as the solvent.

o Addition of Amine: Slowly add benzylamine (1 equivalent) to the stirred solution.

o Reflux: Heat the reaction mixture to reflux and maintain for a period of 2-4 hours, monitoring
the reaction progress by Thin Layer Chromatography (TLC).

« |solation of Product: Upon completion, cool the reaction mixture to room temperature. The
product is expected to precipitate out of the solution.
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« Purification: Collect the solid product by filtration, wash with a cold solvent (such as ethanol
or water) to remove impurities, and dry under vacuum. Further purification can be achieved
by recrystallization from a suitable solvent system.
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Plausible synthesis workflow for the target compound.

Biological Activity and Drug Development Potential

While specific biological data for 2-Benzyl-1,3-dioxoisoindoline-5-carboxylic acid is limited
in the public domain, the isoindoline-1,3-dione scaffold is a well-established pharmacophore
with a wide range of biological activities. Derivatives of this core structure have shown promise
in various therapeutic areas, particularly in oncology.

Anticancer and Cytotoxic Potential

N-substituted isoindoline-1,3-dione derivatives have been investigated for their anticancer
properties. Studies on related N-benzylisoindole-1,3-dione compounds have demonstrated
cytotoxic effects against various cancer cell lines, including adenocarcinoma (A549), cervical
cancer (HelLa), and glioma (C6) cells.[6][7] Some derivatives have been shown to induce
apoptosis and necrosis in cancer cells.[8]
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Related Compound

Cell Lines Tested Observed Effect Reference
Class
o Cytotoxic effects with
N-benzylisoindole-1,3-  A549-Luc
ICso values around [7]

dione derivatives (adenocarcinoma)

114-116 uM after 48h.

Isoindole-1,3-dione
HelLa, C6, A549

Antiproliferative
properties, with some

compounds showing

derivatives higher activity than the
positive control (5-
FU).
High inhibitory effect
2-(4-(2-

Raji, K562 (blood

bromoacetyl)phenyl)is
cancer)

oindoline-1,3-dione

on cell viability, 8]
inducing apoptosis

and necrosis.

Modulation of Signaling Pathways

The broader class of isoindoline-1,3-dione derivatives has been implicated in the modulation of

key signaling pathways relevant to cancer progression. For instance, benzimidazole—

dioxoisoindoline conjugates have been designed as dual inhibitors of Vascular Endothelial
Growth Factor Receptor 2 (VEGFR-2) and Fibroblast Growth Factor Receptor 1 (FGFR-1).[9]
[10] These receptors are crucial for tumor angiogenesis and cell proliferation. Inhibition of these

pathways can lead to a reduction in tumor growth and metastasis.

While it is not confirmed for the specific title compound, a hypothetical mechanism of action

based on related structures could involve the inhibition of tyrosine kinase receptors like

VEGFR-2.

© 2025 BenchChem. All rights reserved.

4/8 Tech Support


https://pubs.acs.org/doi/10.1021/acsomega.3c00560
https://pubmed.ncbi.nlm.nih.gov/30520382/
https://www.researchgate.net/publication/347973575_Synthesis_and_Evaluation_of_Novel_Isoindoline-13-dione_Derivatives_as_Anticancer_Agents
https://pdfs.semanticscholar.org/b89d/42cf0db2efc04f578b9bfc492d9870fffcf6.pdf?skipShowableCheck=true
https://pmc.ncbi.nlm.nih.gov/articles/PMC11391345/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b390373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratqry

Check Availability & Pricing

2-Benzyl-1,3-dioxoisoindoline

-5-carboxylic acid
(Hypothetical)

1
1
1
1
inhibition

Cell Me mbrane

AUVEIUOD ctivation

Cytoplasm )

PI3K MAPK

Akt

NI
T

Gene Expression
(Proliferation, Angiogenesis)

Click to download full resolution via product page

Hypothetical signaling pathway modulation.

Other Potential Biological Activities
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Derivatives of the phthalimide core, to which 2-Benzyl-1,3-dioxoisoindoline-5-carboxylic
acid belongs, have also been explored for other biological activities, including:

» Antimicrobial and Antifungal Activity: Certain N-substituted phthalimides have been
synthesized and screened for their efficacy against various bacterial and fungal strains.[11]
[12]

e Enzyme Inhibition: Isoindoline-1,3-dione derivatives have been investigated as inhibitors of
enzymes such as carbonic anhydrases, which are implicated in several diseases.[13]

Conclusion

2-Benzyl-1,3-dioxoisoindoline-5-carboxylic acid is a compound with a well-defined chemical
structure. While specific, in-depth biological studies on this particular molecule are not widely
published, its core isoindoline-1,3-dione structure is a recognized pharmacophore. The broader
family of N-benzyl-substituted isoindoline-1,3-diones has demonstrated potential as anticancer
agents, likely through the modulation of critical signaling pathways such as those involving
receptor tyrosine kinases. Further research is warranted to fully elucidate the specific biological
activities and therapeutic potential of 2-Benzyl-1,3-dioxoisoindoline-5-carboxylic acid. This
guide provides a foundational understanding for researchers and professionals in the field of
drug development to build upon.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Benzyl-1,3-dioxoisoindoline-5-carboxylic acid CAS
number and molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b390373#2-benzyl-1-3-dioxoisoindoline-5-carboxylic-
acid-cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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